4-(6-Chloro-5-methyl-pyrimidin-4-ylsulfanyl)-piperidine-1-carboxylic acid isopropyl ester

• Molecular Formula: C14H20ClN3O2S
• Molecular Weight: 329.8 g/mol
• IUPAC Name: propan-2-yl 4-(6-chloro-5-methylpyrimidin-4-yl)sulfanylpiperidine-1-carboxylate
• InChI: InChI=1S/C14H20ClN3O2S/c1-9(2)20-14(19)18-6-4-11(5-7-18)21-13-10(3)12(15)16-8-17-13/h8-9,11H,4-7H2,1-3H3
• InChI Key: LIUBNQXWQWLWCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1Cl)SC2CCN(CC2)C(=O)OC(C)C

Description

4-(6-Chloro-5-methyl-pyrimidin-4-ylsulfanyl)-piperidine-1-carboxylic acid isopropyl ester is a useful research compound. Its molecular formula is C14H20ClN3O2S and its molecular weight is 329.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloro-5-methyl-6-(piperidin-4-ylsulfanyl)-pyrimidine (HCl salt, 1.8985 g, 6.77 mmol) and triethylamine (2.825 mL, 0.02 mol) in 50 mL of CH3CN was stirred under room temperature. After 15 min, isopropyl chloroformate (1M in toluene, 8.13 mL, 8.13 mmol) were added slowly under 0° C. Mixture was stirred under room temperature. After 3 h, mixture was concentrated and residue was extracted with EtOAc and saturated NaHCO3. Organic phase was dried over MgSO4, filtered and concentrated to give 4-(6-chloro-5-methyl-pyrimidin-4-ylsulfanyl)-piperidine-1-carboxylic acid isopropyl ester as yellowish oil (1.9143 g, 85%). Exact mass calculated for C14H20ClN3O2S 329.1, found 330.3 (MH+).